Cas no 1806018-18-7 (3-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-5-acetic acid)

• Product Name: 3-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-5-acetic acid
• CAS No: 1806018-18-7
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4885179
• Update Time: 2025-05-25

3-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-5-acetic acid

• Inchi： 1S/C9H7BrF3NO2/c10-2-5-7(8(11)12)4(1-6(15)16)3-14-9(5)13/h3,8H,1-2H2,(H,15,16)
• InChI Key： GGGHKVWSLCXTMY-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=CC(CC(=O)O)=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2

Additional information on 3-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-5-acetic acid

3-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-5-acetic Acid: A Comprehensive Overview

The compound 3-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-5-acetic Acid (CAS No. 1806018-18-7) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule is characterized by a pyridine ring substituted with bromomethyl, difluoromethyl, and fluoro groups, along with an acetic acid moiety at the 5-position. These substituents contribute to its distinct reactivity and functionality, making it a valuable compound in research and development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-5-acetic Acid through multi-step processes involving advanced catalytic systems and optimized reaction conditions. Researchers have focused on improving the yield and purity of this compound, which is critical for its application in various fields such as pharmaceuticals, agrochemicals, and materials science. The incorporation of fluorine atoms in the molecule enhances its stability and bioavailability, making it a promising candidate for drug discovery.

One of the most notable applications of this compound is in the field of medicinal chemistry. Studies have shown that 3-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-5-acetic Acid exhibits potent inhibitory activity against specific enzymes involved in disease pathways. For instance, recent research has highlighted its ability to inhibit kinases associated with cancer progression, suggesting its potential as a lead compound for anti-cancer drug development. Additionally, its unique structure allows for further functionalization, enabling researchers to explore its efficacy in treating other diseases such as neurodegenerative disorders and inflammatory conditions.

In the agricultural sector, this compound has shown promise as a herbicide or fungicide due to its ability to disrupt key biochemical pathways in target organisms. Its fluorinated groups contribute to its selectivity and reduced toxicity to non-target species, making it an environmentally friendly option for pest control. Ongoing studies are focusing on optimizing its application methods to enhance efficacy while minimizing environmental impact.

The synthesis of 3-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-5-acetic Acid involves a series of carefully controlled reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and acetylation processes. The use of advanced catalysts and green chemistry principles has significantly improved the efficiency of these reactions. Researchers are also exploring alternative synthetic routes to reduce production costs and improve scalability for industrial applications.

From a structural perspective, the pyridine ring serves as a versatile scaffold for attaching various functional groups. The bromomethyl group at position 3 introduces electrophilic reactivity, enabling further modifications such as alkylation or coupling reactions. Meanwhile, the difluoromethyl group at position 4 enhances the molecule's electronic properties, making it more amenable to participation in chemical transformations. The fluoro group at position 2 contributes to steric hindrance and electronic effects, further tuning the molecule's reactivity.

Recent computational studies have provided deeper insights into the electronic structure and reactivity of 3-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-5-acetic Acid. Quantum mechanical calculations have revealed that the distribution of electron density across the molecule plays a crucial role in determining its interaction with biological targets. These findings have guided researchers in designing analogs with improved pharmacokinetic profiles and reduced side effects.

In conclusion, 3-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-5-acetic Acid (CAS No. 1806018-18-7) is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to fields ranging from medicine to agriculture.